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Compound of Interest

Compound Name:
(3-

Glycidyloxypropyl)triethoxysilane

Cat. No.: B1220607 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the safe handling, properties, and

diverse research applications of (3-Glycidyloxypropyl)triethoxysilane (GPTES). The

information is curated for professionals in research and development, with a focus on

quantitative data, detailed experimental protocols, and clear visual representations of its utility.

Safety Data Sheet Summary
(3-Glycidyloxypropyl)triethoxysilane is a versatile silane coupling agent. While highly useful,

it requires careful handling due to its potential hazards. The following tables summarize key

safety and property data compiled from various safety data sheets.

Physical and Chemical Properties
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Property Value References

CAS Number 2602-34-8 [1]

Molecular Formula C12H26O5Si [1]

Molecular Weight 278.42 g/mol [1]

Appearance
Colorless to faint yellow clear

liquid
[1][2]

Odor Weakly aromatic [3]

Density 1.004 - 1.07 g/mL at 20-25 °C [1][3]

Boiling Point
124 °C at 3 mmHg; 270 °C at

760 mmHg
[1][4]

Melting Point < -50 °C [1]

Flash Point 144 °C (291.2 °F) [1][4]

Refractive Index 1.425 - 1.429 at 20 °C [2][4]

Solubility Reacts with water [5]

Toxicological Data
Test Result Species References

LD50 Oral > 2000 - 7100 mg/kg Rat [1][6]

Skin

Corrosion/Irritation

May cause skin

irritation
Not specified [6][7]

Serious Eye

Damage/Irritation

Causes serious eye

irritation/damage
Not specified [3][5][6]

Inhalation
May cause respiratory

irritation
Not specified [1][6]

Hazard Identification and Handling Precautions
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Hazard Statement Precautionary Statement References

H315: Causes skin irritation
P264: Wash skin thoroughly

after handling.
[1]

H318/H319: Causes serious

eye damage/irritation

P280: Wear protective

gloves/protective clothing/eye

protection/face protection.

[1][3][5]

H332: Harmful if inhaled

P261: Avoid breathing

dust/fume/gas/mist/vapours/sp

ray.

[1]

H335: May cause respiratory

irritation

P305+P351+P338+P310: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing. Immediately

call a POISON

CENTER/doctor.

[1][3][8]

H412: Harmful to aquatic life

with long lasting effects

P273: Avoid release to the

environment.
[3]

Handling and Storage Precautions
Proper handling and storage are crucial to ensure safety and maintain the integrity of (3-
Glycidyloxypropyl)triethoxysilane.

Engineering Controls: Work in a well-ventilated area, preferably in a chemical fume hood, to

minimize inhalation of vapors.[6][7] Emergency eye wash fountains and safety showers

should be readily accessible.[6][9]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles or a face shield.[5][10] Contact lenses

should not be worn.[6]
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Skin Protection: Wear nitrile or neoprene rubber gloves and suitable protective clothing to

prevent skin contact.[6][10]

Respiratory Protection: If ventilation is inadequate, use a NIOSH-certified organic vapor

respirator.[6][9]

Handling: Avoid contact with skin, eyes, and clothing.[10][11] Do not breathe vapors or mist.

[6] Wash hands thoroughly after handling and before eating, drinking, or smoking.[5][6]

Storage: Store in a cool, dry, and well-ventilated place away from heat, sparks, and open

flames.[5][6] Keep containers tightly closed and sealed to protect from air and moisture, as

the product is moisture-sensitive.[1][6] Store under an inert gas like nitrogen.[1]

Incompatible Materials: Avoid contact with water, moisture, strong acids, strong bases, and

amines, as it can react exothermically with amines.[5][6]

First Aid Measures
In case of exposure, follow these first aid procedures:

Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Consult a

physician.[1]

Skin Contact: Immediately wash off with soap and plenty of water. Remove contaminated

clothing. Consult a physician if irritation develops.[1][6]

Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and immediately

consult a physician.[1][3] Remove contact lenses if present and easy to do.[1]

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water and consult a physician.[1][6]

Accidental Release Measures
Personal Precautions: Evacuate personnel to a safe area.[6] Wear appropriate PPE as

described in Section 2.[1]
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Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.[1]

Methods for Cleaning Up: Absorb the spill with an inert absorbent material (e.g., sand, earth,

vermiculite) and place it in a suitable, closed container for disposal.[1][6]

Experimental Protocols
(3-Glycidyloxypropyl)triethoxysilane is widely used as a coupling agent to functionalize

surfaces, nanoparticles, and polymers. Its bifunctional nature, containing both a reactive epoxy

group and hydrolyzable ethoxysilane groups, allows it to bridge inorganic substrates and

organic materials.[12]

Protocol for Surface Functionalization of Glass or
Silicon Substrates
This protocol describes the formation of a self-assembled monolayer of GPTES on a substrate

to enhance the adhesion of subsequent layers, such as conductive polymers or biomolecules.

[3]

Materials:

Glass or silicon substrates

(3-Glycidyloxypropyl)triethoxysilane (GPTES)

Ethanol

Deionized water

Oxygen plasma cleaner

Vacuum oven

Procedure:

Substrate Cleaning: Thoroughly clean the substrates by sonication in a sequence of

deionized water, acetone, and isopropanol for 15 minutes each. Dry the substrates with a
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stream of nitrogen gas.

Surface Activation: Activate the cleaned substrates using an oxygen plasma cleaner for 1

minute to generate hydroxyl groups on the surface.[3]

Silanization Solution Preparation: Prepare a 1.5% (v/v) solution of GPTES in ethanol.

Immersion: Immerse the plasma-activated substrates in the GPTES solution for 1 hour at

room temperature.[3] This allows for the hydrolysis of the ethoxy groups and subsequent

condensation with the surface hydroxyl groups.

Rinsing: After immersion, rinse the substrates thoroughly with ethanol to remove any

unbound silane.[3]

Curing: Dry the functionalized substrates in a vacuum oven at 80 °C to promote the

formation of a stable siloxane network on the surface.[3] The substrates are now ready for

the deposition of the next layer.

Protocol for Functionalization of Silica Nanoparticles
This protocol details the surface modification of silica nanoparticles (SiNPs) with GPTES to

improve their dispersion in a polymer matrix.[10]

Materials:

Silica nanoparticles (SiNPs)

(3-Glycidyloxypropyl)triethoxysilane (GPTES)

Toluene (or other suitable solvent)

Ethanol

Centrifuge

Oven

Procedure:
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Nanoparticle Dispersion: Disperse a known amount of SiNPs in toluene using sonication to

create a uniform suspension.

Silanization Reaction: Add the desired amount of GPTES to the SiNP suspension. The

optimal concentration can vary, with studies showing effective functionalization at different

weight percentages of GPTMS relative to the nanoparticles.[10]

Reaction Conditions: Heat the mixture to reflux and stir for several hours (e.g., 4-24 hours)

under a nitrogen atmosphere to facilitate the reaction between the silane and the surface

hydroxyl groups of the silica.

Purification: After the reaction, cool the mixture to room temperature. Separate the

functionalized nanoparticles from the solution by centrifugation.

Washing: Wash the collected nanoparticles multiple times with toluene and then ethanol to

remove unreacted GPTES. Centrifuge the particles after each wash.

Drying: Dry the functionalized SiNPs in an oven at a suitable temperature (e.g., 60-80 °C) to

remove the solvent. The resulting GPTES-functionalized nanoparticles will have improved

compatibility with organic matrices.

Visualizations
The following diagrams illustrate the chemical structure, reaction mechanism, and a typical

experimental workflow involving (3-Glycidyloxypropyl)triethoxysilane.

Caption: Chemical structure of (3-Glycidyloxypropyl)triethoxysilane.
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Step 1: Hydrolysis

Step 2: Condensation

(EtO)₃Si-R-Epoxy (3-Glycidyloxypropyl)triethoxysilane (HO)₃Si-R-Epoxy Trihydroxysilane+ 3 H₂O

H₂O Water

3x EtOH Ethanol

(HO)₃Si-R-Epoxy Trihydroxysilane

Substrate-OH Hydroxylated Surface

Substrate-O-Si(OH)₂-R-Epoxy Covalent Bond Formation

+

H₂O Water- H₂O

Click to download full resolution via product page

Caption: Reaction mechanism of GPTES with a hydroxylated surface.
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Experimental Workflow: Surface Functionalization

1. Substrate Cleaning
(Sonication)

2. Surface Activation
(Oxygen Plasma)

3. Silanization
(Immersion in GPTES solution)

4. Rinsing
(Ethanol)

5. Curing
(Vacuum Oven)

Functionalized Substrate

Click to download full resolution via product page

Caption: A typical workflow for surface functionalization using GPTES.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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